Cas no 118492-86-7 ((2R,3S)-3-hydroxypyrrolidine-2-carboxylic acid)

(2R,3S)-3-hydroxypyrrolidine-2-carboxylic acid structure
118492-86-7 structure
Product Name:(2R,3S)-3-hydroxypyrrolidine-2-carboxylic acid
CAS No:118492-86-7
MF:C5H9NO3
MW:131.129861593246
MDL:MFCD09996919
CID:1207529
PubChem ID:11137200
Update Time:2025-09-19

(2R,3S)-3-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-hydroxy-D-Proline
    • D-Proline, 3-hydroxy-, (3S)-
    • (2R,3S)-3-Hydroxypyrrolidine-2-carboxylic acid
    • trans-3-hydroxy-L-proline
    • cis-3-Hydroxy-D-proline
    • D-Leucine, 3-hydroxy-,(3S)-
    • (+)-CIS-(2R,3S)-3-Hydroxyproline
    • (2R,3S)-3-Hydroxy-pyrrolidine-2-carboxylic acid
    • Cis-3-hydroxypyrrolidine-2-carboxylic acid
    • MFCD09996919
    • AS-50693
    • CS-0053473
    • SCHEMBL2025245
    • CHEBI:88157
    • cis-3-Hydroxy-DL-proline (H-DL-Pro(3-OH)-OH)
    • Procollagen trans-3-hydroxy-L-proline
    • P10890
    • MFCD00143991
    • 4298-05-9
    • cis-(2R,3S)-3-hydroxyproline
    • AKOS027323369
    • (2R,3S)-3-hydroxypyrrolidine-2-carboxylicacid
    • (+)-cis-3-hydroxypyrrolidine-2-carboxylic acid
    • cis-3-Hydroxy-pyrrolidine-2-carboxylic acid
    • 3-Hydroxyproline
    • Q27159975
    • BJBUEDPLEOHJGE-IUYQGCFVSA-N
    • 118492-86-7
    • DB-230117
    • cis-3-hydroxy-D-proline zwitterion
    • CHEBI:87840
    • (2R,3S)-3-hydroxypyrrolidine-2-carboxylic acid
    • MDL: MFCD09996919
    • Inchi: 1S/C5H9NO3/c7-3-1-2-6-4(3)5(8)9/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4+/m0/s1
    • InChI Key: BJBUEDPLEOHJGE-IUYQGCFVSA-N
    • SMILES: O[C@H]1CCN[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 131.05827
  • Monoisotopic Mass: 131.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Density: 1.395±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 240-255 ºC (dec.)
  • Solubility: Extremely soluble (1000 g/l) (25 º C),
  • PSA: 69.56

(2R,3S)-3-hydroxypyrrolidine-2-carboxylic acid Pricemore >>

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